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For Researchers, Scientists, and Drug Development Professionals

Introduction
Alisertib (MLN8237) is a selective and orally available small-molecule inhibitor of Aurora A

kinase (AAK).[1][2][3] Aurora A kinase is a crucial regulator of mitosis, playing a significant role

in centrosome maturation, spindle formation, and chromosome segregation.[4][5]

Overexpression of Aurora A kinase is observed in a variety of human cancers and is often

associated with poor prognosis.[2][6] Alisertib selectively binds to and inhibits Aurora A kinase,

leading to mitotic spindle abnormalities, cell cycle arrest, and ultimately apoptosis in cancer

cells.[1][5] Preclinical studies in various mouse xenograft models have demonstrated the anti-

tumor activity of Alisertib, making it a compound of interest for cancer therapy.[7][8][9] These

application notes provide a detailed protocol for the use of Alisertib Sodium in a mouse

xenograft model based on published preclinical data.

Mechanism of Action
Alisertib is a potent and selective inhibitor of Aurora A kinase, with a more than 200-fold

selectivity for Aurora A over the structurally related Aurora B kinase in cellular assays.[7][10]

Inhibition of Aurora A kinase by Alisertib disrupts the formation and function of the mitotic

spindle, leading to improper chromosome alignment and segregation during mitosis.[1][3][5]

This results in a cascade of cellular events including:
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Mitotic Arrest: Cells are unable to progress through mitosis, leading to an accumulation of

cells in the G2/M phase of the cell cycle.[5][11]

Formation of Abnormal Mitotic Spindles: Inhibition of Aurora A leads to monopolar, bipolar,

and multipolar spindles.[1][5]

Polyploidy: Cells may exit mitosis without proper cell division (mitotic slippage), resulting in

cells with an abnormal number of chromosomes.[1][12]

Apoptosis: The mitotic defects trigger programmed cell death.[1][2][5][11]

This mechanism of action makes Alisertib a promising therapeutic agent for cancers with

elevated Aurora A kinase activity.

Signaling Pathway
The following diagram illustrates the simplified signaling pathway affected by Alisertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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